1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide

• Molecular Formula: C11H13BrN2O3
• Molecular Weight: 301.14 g/mol
• IUPAC Name: 1-(5-bromofuran-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C11H13BrN2O3/c12-9-2-1-8(17-9)11(16)14-5-3-7(4-6-14)10(13)15/h1-2,7H,3-6H2,(H2,13,15)
• InChI Key: CIRVSYLFSQNSGP-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)N)C(=O)C2=CC=C(O2)Br

Description

1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide, also known as BRD0705, is a chemical compound that has gained attention in the field of scientific research due to its potential as a therapeutic agent. This compound has been shown to exhibit promising results in the treatment of various diseases, including cancer and autoimmune disorders. In

Mechanism of Action

The mechanism of action of 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide involves the inhibition of the bromodomain and extra-terminal (BET) family of proteins, which are involved in the regulation of gene expression. By inhibiting BET proteins, 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide can disrupt the expression of genes that are involved in the development and progression of cancer and autoimmune disorders, leading to the inhibition of cell growth and the suppression of immune responses.
Biochemical and Physiological Effects:
1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide has been shown to have a range of biochemical and physiological effects. In cancer cells, 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide can induce apoptosis, inhibit cell growth, and reduce the expression of genes that are involved in the development and progression of cancer. In T cells, 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide can suppress the activity of these cells, leading to a reduction in the production of pro-inflammatory cytokines and the suppression of immune responses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide in lab experiments is its high potency and selectivity for BET proteins, which allows for the specific targeting of these proteins without affecting other cellular processes. However, one limitation of using 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide. One potential direction is the investigation of its efficacy in combination with other therapeutic agents for the treatment of cancer and autoimmune disorders. Another potential direction is the development of more potent and selective BET inhibitors based on the structure of 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide. Additionally, the exploration of the pharmacokinetics and pharmacodynamics of 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide in vivo could provide valuable insights into its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide involves the reaction of 5-bromo-2-furoic acid with piperidine-4-carboxylic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by recrystallization to obtain 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide in high yield and purity.

Scientific Research Applications

1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide has been shown to have potential as a therapeutic agent for the treatment of cancer, autoimmune disorders, and other diseases. In cancer research, 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in various types of cancer, including breast cancer, lung cancer, and leukemia. In autoimmune disorder research, 1-(5-Bromo-2-furoyl)-4-piperidinecarboxamide has been shown to suppress the activity of T cells, which play a crucial role in the development of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis.